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Compound of Interest

Compound Name: 2,4,6-Tribromopyrimidine

Cat. No.: B1331206 Get Quote

An In-depth Technical Guide to 2,4,6-Tribromopyrimidine

For researchers, scientists, and professionals in drug development, 2,4,6-Tribromopyrimidine
is a key heterocyclic compound. It primarily serves as a versatile building block in the synthesis

of a variety of biologically active molecules.[1] Its utility is particularly noted in the development

of antiviral and anticancer agents, as well as in the formulation of agricultural chemicals like

herbicides and fungicides.[1] The bromine substituents on the pyrimidine ring enhance the

compound's reactivity and biological activity, making it a valuable intermediate in medicinal

chemistry and materials science.[1]

Core Chemical Properties
The fundamental properties of 2,4,6-Tribromopyrimidine are summarized below. This data is

essential for its application in synthetic chemistry, providing the basis for stoichiometric

calculations and analytical characterization.
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Property Value

Molecular Formula C4HBr3N2

Molecular Weight 316.78 g/mol

CAS Number 36847-11-7

Appearance Off-white to light yellow powder

Melting Point 108-113°C

Boiling Point 369.1°C at 760 mmHg

Density 2.545 g/cm³

InChIKey AHEYFWKLKMOHCI-UHFFFAOYSA-N

Canonical SMILES C1=C(N=C(N=C1Br)Br)Br

Data sourced from multiple chemical databases.[1][2][3]

Logical Relationship of Core Properties
The following diagram illustrates the logical connection between the compound's name, its

chemical formula, and its resulting molecular weight.
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Core Properties of 2,4,6-Tribromopyrimidine

Experimental Protocols
As 2,4,6-Tribromopyrimidine is primarily an intermediate or a building block, detailed

experimental protocols are highly specific to the target molecule being synthesized.

Researchers utilizing this compound would typically find its application within broader synthetic

procedures in medicinal chemistry and agrochemical development literature. These protocols

would detail reaction conditions such as solvents, temperatures, catalysts, and purification

methods tailored for the specific reaction, for instance, a Suzuki or a Buchwald-Hartwig

coupling, to functionalize the pyrimidine core.

Due to its classification as an irritant and acute oral toxin, standard laboratory safety protocols

are mandatory.[2] This includes the use of personal protective equipment such as gloves and

safety glasses, and handling the compound in a well-ventilated fume hood.[3]

Applications in Research and Development
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2,4,6-Tribromopyrimidine is a valuable precursor for creating more complex molecules with

tailored properties.[1] Its applications span several key areas of research:

Pharmaceutical Development: It is a crucial intermediate for synthesizing novel antiviral and

anticancer drugs.[1] The tribrominated structure allows for selective substitution reactions to

build diverse molecular libraries for drug discovery.

Agricultural Chemicals: The compound is used to create effective herbicides and fungicides,

contributing to crop protection and management.[1]

Materials Science: It serves as a precursor in the development of advanced materials, where

the bromine atoms can be functionalized to tune the material's properties.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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